PEGylated Dmoc phosphoramidites for sensitive oligodeoxynucleotide synthesis†

Organic & Biomolecular Chemistry Pub Date: 2023-10-31 DOI: 10.1039/D3OB01495A

Abstract

Sensitive oligodeoxynucleotides (ODNs) can be synthesized using Dmoc phosphoramidites, but only short ODNs were demonstrated. Here, we report the synthesis of much longer ODNs, which was made possible by the use of PEGylated Dmoc (pDmoc) phosphoramidites. The longer ODNs synthesized include those containing the sensitive 4acC epigenetic modification recently discovered in nature.

Graphical abstract: PEGylated Dmoc phosphoramidites for sensitive oligodeoxynucleotide synthesis
PEGylated Dmoc phosphoramidites for sensitive oligodeoxynucleotide synthesis†
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